Cas no 1351599-66-0 (N-ethyl-4-{[2-(phenoxymethyl)-1H-1,3-benzodiazol-1-yl]methyl}piperidine-1-carboxamide; oxalic acid)

• Product Name: N-ethyl-4-{[2-(phenoxymethyl)-1H-1,3-benzodiazol-1-yl]methyl}piperidine-1-carboxamide; oxalic acid
• CAS No: 1351599-66-0
• MF: C₂₅H₃₀N₄O₆
• MW: 482.528906345367
• CID: 5869564
• PubChem ID: 71780977
• Update Time: 2025-05-24

N-ethyl-4-{[2-(phenoxymethyl)-1H-1,3-benzodiazol-1-yl]methyl}piperidine-1-carboxamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• DOXIGDFZNGWLRG-UHFFFAOYSA-N
• N-ethyl-4-{[2-(phenoxymethyl)-1H-1,3-benzodiazol-1-yl]methyl}piperidine-1-carboxamide; oxalic acid
• 1351599-66-0
• N-ethyl-4-((2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate
• N-ethyl-4-[[2-(phenoxymethyl)benzimidazol-1-yl]methyl]piperidine-1-carboxamide;oxalic acid
• SR-01000924554
• VU0519504-1
• SR-01000924554-1
• F5755-0144
• AKOS026685982

• Inchi： 1S/C23H28N4O2.C2H2O4/c1-2-24-23(28)26-14-12-18(13-15-26)16-27-21-11-7-6-10-20(21)25-22(27)17-29-19-8-4-3-5-9-19;3-1(4)2(5)6/h3-11,18H,2,12-17H2,1H3,(H,24,28);(H,3,4)(H,5,6)
• InChI Key： DOXIGDFZNGWLRG-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1CCN(C(=O)NCC)CC1)N1C(=NC2=CC=CC=C12)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 482.21653469g/mol
• Monoisotopic Mass: 482.21653469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-ethyl-4-{[2-(phenoxymethyl)-1H-1,3-benzodiazol-1-yl]methyl}piperidine-1-carboxamide; oxalic acid

N-Ethyl-4-{[2-(Phenoxymethyl)-1H-1,3-Benzodiazol-1-yl]methyl}Piperidine-1-Carboxamide; Oxalic Acid

N-Ethyl-4-{[2-(Phenoxymethyl)-1H-1,3-Benzodiazol-1-yl]methyl}Piperidine-1-Carboxamide, also known as CAS No. 1351599-66-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a piperidine ring, a benzodiazole moiety, and an ethyl group. The presence of these functional groups makes it highly versatile and suitable for various chemical reactions and biological assays.

The synthesis of this compound involves a series of intricate steps, including nucleophilic substitutions, condensations, and oxidations. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the benzodiazole ring system, which is a critical component of this compound's structure.

One of the most significant applications of this compound is in the field of pharmacology. It has been shown to exhibit potent biological activity in vitro, particularly in assays targeting specific enzymes and receptors. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. These findings suggest that it could serve as a lead compound for the development of novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been utilized in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its potential as a component in light-emitting diodes (LEDs) and solar cells, where it has shown remarkable efficiency in charge transport.

The presence of oxalic acid as an additive further enhances the stability and solubility of the compound, making it more amenable to large-scale production and formulation into various products. Oxalic acid plays a crucial role in stabilizing the compound during storage and transportation, ensuring its integrity for subsequent applications.

From an environmental perspective, the synthesis and use of this compound have been scrutinized for their sustainability implications. Researchers have explored green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, catalytic hydrogenation using renewable catalysts has been proposed as an eco-friendly alternative to traditional methods.

In conclusion, N-Ethyl-4-{[2-(Phenoxymethyl)-1H-1,3-Benzodiazol-1-yl]methyl}Piperidine-1-Carboxamide; Oxalic Acid is a multifaceted compound with immense potential across various scientific disciplines. Its versatility is underscored by its ability to serve as both a pharmacological agent and a material for advanced technologies. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.